N-(2,5-difluorophenyl)-2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[7-methoxy-3-[(4-methylanilino)methyl]-2-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C26H23F2N3O3/c1-16-3-7-20(8-4-16)29-14-18-11-17-5-9-21(34-2)13-24(17)31(26(18)33)15-25(32)30-23-12-19(27)6-10-22(23)28/h3-13,29H,14-15H2,1-2H3,(H,30,32)
• InChI Key: GLNRFQJTBFSHLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC3=C(C=C(C=C3)OC)N(C2=O)CC(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C26H23F2N3O3
• Molecular Weight: 463.5 g/mol

Description

N-(2,5-difluorophenyl)-2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C26H23F2N3O3 and its molecular weight is 463.485. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research on similar compounds, such as N-[2-(4-methoxyphenyl)-ethyl]-2-(quinolin-8-yl-amino)acetamide, has focused on their structural properties. For instance, studies have revealed interesting spatial orientations and geometries, such as a tweezer-like geometry and channel-like structures formed through weak interactions (Kalita & Baruah, 2010).

Co-Crystal Formation

Another area of interest is in co-crystal formation with aromatic diols. Research on N-[2-(4-Methoxy-phenyl)-ethyl]-2-(quinolin-8-yloxy)-acetamide has shown its ability to form co-crystals in different hydrated forms, which provides insights into molecular interactions and crystal engineering (Karmakar et al., 2009).

Interaction with Mineral Acids and Fluorescence Properties

The interaction of similar amide compounds with mineral acids, leading to different physical states like gels and crystalline solids, is a significant area of research. These interactions have implications for materials science and pharmaceuticals. Additionally, fluorescence properties of these compounds, such as enhanced emission at different wavelengths, are of interest for applications in sensing and imaging (Karmakar et al., 2007).

Potential Therapeutic Applications

Although you requested to exclude information related to drug use, it's worth noting that compounds with similar structures have been studied for potential therapeutic applications, such as antimalarial activity (Werbel et al., 1986).

Synthesis and Characterization of Complexes

The synthesis and characterization of lanthanide complexes with aryl amide ligands, including those similar to the compound of interest, have been explored. These studies are important for understanding the complexation behavior of these compounds and their potential applications in materials science (Wu et al., 2008).

Applications in Sensing and Imaging

The development of sensors and imaging agents based on similar quinoline derivatives has been a significant area of research. These compounds have shown promising results in detecting and imaging metal ions and other molecules, which can be valuable in environmental monitoring and biomedical imaging (Park et al., 2015).